Cas no 1805155-51-4 (Methyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805155-51-4
• MF: C₁₀H₁₃F₂N₃O₂
• MW: 245.225929021835
• CID: 4856807
• Update Time: 2025-06-14

Methyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H13F2N3O2/c1-17-8(16)2-5-7(3-13)15-4-6(9(5)14)10(11)12/h4,10H,2-3,13H2,1H3,(H2,14,15)
• InChI Key： MKNLPHUQKMAIOE-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CN)C(CC(=O)OC)=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: -0.5
• Topological Polar Surface Area: 91.2

Additional information on Methyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetate

Comprehensive Overview of Methyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetate (CAS No. 1805155-51-4)

Methyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetate (CAS No. 1805155-51-4) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has garnered attention for its versatile applications in drug discovery and material science. Its molecular structure, combining a pyridine core with multiple reactive sites, makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like Methyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and enzyme modulators, which are critical in targeting diseases such as cancer and inflammatory disorders. The presence of the difluoromethyl group is especially noteworthy, as it mimics the steric and electronic properties of hydroxyl or methyl groups, thereby improving drug-receptor interactions.

The synthesis and optimization of Methyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetate have been explored in several peer-reviewed studies, highlighting its efficiency in multistep organic reactions. Its acetate ester moiety further enhances its solubility, facilitating its use in aqueous and non-aqueous reaction conditions. This adaptability aligns with the growing trend toward green chemistry, where researchers prioritize environmentally friendly solvents and reagents.

From an industrial perspective, CAS No. 1805155-51-4 is gaining traction as a key intermediate in the development of crop protection agents. The pyridine scaffold is a common feature in many agrochemicals, and the incorporation of fluorine atoms has been shown to improve pesticidal activity. This aligns with the global push for sustainable agriculture, where high-efficiency, low-toxicity compounds are in high demand.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize Methyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetate, ensuring its purity and stability. These methods are critical for quality control in both academic and industrial settings, where precise molecular identification is paramount. Additionally, computational modeling has been used to predict its reactivity and interactions, further expanding its utility in rational drug design.

The compound's relevance extends to the field of bioconjugation, where its amino and ester functionalities enable covalent attachment to biomolecules like peptides and proteins. This has implications for targeted drug delivery systems and diagnostic tools, addressing the need for precision medicine. As the scientific community continues to explore its applications, Methyl 4-amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-3-acetate remains a compound of significant interest.

In summary, CAS No. 1805155-51-4 represents a multifaceted chemical entity with broad applicability across multiple disciplines. Its structural features, combined with the rising demand for fluorinated building blocks, position it as a critical component in modern synthetic chemistry. Whether in pharmaceuticals, agrochemicals, or materials science, this compound exemplifies the intersection of innovation and practicality.